(2R,8R,9S,10S,13S,14R,16S,17S)-17-[(E,2S)-2,6-Dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-16-hydroxy-4,4,9,13,14-pentamethyl-2-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione

• CAS RN: 65597-45-7
• Molecular Formula: C36H54O12
• Molecular Weight: 678.8 g/mol
• IUPAC Name: (2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-16-hydroxy-4,4,9,13,14-pentamethyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
• InChI: InChI=1S/C36H54O12/c1-31(2,45)12-11-23(39)36(8,46)28-19(38)14-33(5)22-10-9-17-18(35(22,7)24(40)15-34(28,33)6)13-20(29(44)32(17,3)4)47-30-27(43)26(42)25(41)21(16-37)48-30/h9,11-12,18-22,25-28,30,37-38,41-43,45-46H,10,13-16H2,1-8H3/b12-11+/t18-,19-,20+,21-,22+,25-,26+,27-,28+,30-,33+,34-,35+,36+/m1/s1
• InChI Key: GOWXUGYRPHOTEQ-QYNXQQORSA-N
• Isomeric SMILES: C[C@@]12C[C@H]([C@@H]([C@]1(CC(=O)[C@@]3([C@H]2CC=C4[C@H]3C[C@@H](C(=O)C4(C)C)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C)C)[C@](C)(C(=O)/C=C/C(C)(C)O)O)O
• SMILES: CC1(C2=CCC3C4(CC(C(C4(CC(=O)C3(C2CC(C1=O)OC5C(C(C(C(O5)CO)O)O)O)C)C)C(C)(C(=O)C=CC(C)(C)O)O)O)C)C

Description

arvenin III is a natural product found in Luffa operculata, Helicteres angustifolia, and other organisms with data available.

Scientific Research Applications

Limonoids and Antimicrobial Activity

Limonoids such as (8S,9R,10R,11S,13R,17R)-6,11-dihydroxy-14,15-epoxy-4,4,8,10,13-pentamethyl-17-(2-oxo-2,5-dihydrofuran-3-yl-)-11,12,13,15,16,17-hexahydro-4H-cyclopent[α]phenanthrene-3,7(8H,9H,10H,14H)-dione have shown significant antimicrobial activities. The study on Leplaea mayombensis, from which these compounds were isolated, supports the traditional usage of the plant in treating infectious diseases, highlighting the potential of these natural compounds in developing new antimicrobial agents (Sidjui et al., 2015).